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2-Chloro-6-fluoro-3-methoxyphenol, identified by its CAS Number 1017777-60-4, is a
substituted phenol derivative that serves as a highly valuable intermediate in synthetic organic
chemistry and drug discovery.[1][2][3][4] Its unique trifunctionalized aromatic core, featuring
chloro, fluoro, and methoxy groups, offers medicinal chemists a strategic scaffold for
constructing complex molecules with tailored pharmacological profiles. The presence of
halogens and a methoxy group can significantly influence a molecule's binding affinity,
metabolic stability, lipophilicity, and overall pharmacokinetic properties.[5][6] This guide
provides a comprehensive technical overview of 2-Chloro-6-fluoro-3-methoxyphenol,
detailing its properties, a plausible synthetic approach, its applications in drug development,
and critical safety information for laboratory professionals.

Physicochemical and Computational Data

A compound's physical and chemical properties are fundamental to its application in research
and development. The key characteristics of 2-Chloro-6-fluoro-3-methoxyphenol are
summarized below, providing a snapshot of its molecular profile and handling requirements.
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Property Value Source
CAS Number 1017777-60-4 [112][3114]
Molecular Formula C7HeCIFO2 [1][2]
Molecular Weight 176.57 g/mol [1]
Purity =>98% [1][2]
Topological Polar Surface Area
29.46 A2 [1]

(TPSA)
LogP (Octanol-Water Partition

o 2.1933 [1]
Coefficient)
Hydrogen Bond Acceptors 2 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 1 [1]
Storage Conditions 4°C, stored under nitrogen [1]
SMILES String COC1=C(C(=C(C=C1)F)O)CI [1]

Synthesis Pathway and Mechanistic Rationale

While specific proprietary synthesis methods may vary, a plausible and efficient laboratory-
scale synthesis of 2-Chloro-6-fluoro-3-methoxyphenol can be conceptualized starting from a
more readily available precursor, 2-fluoro-3-methoxyphenol. The core of this synthesis is a
regioselective electrophilic aromatic substitution (chlorination).

Proposed Synthetic Workflow

The diagram below illustrates a logical workflow for the synthesis, purification, and confirmation
of 2-Chloro-6-fluoro-3-methoxyphenol.
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Caption: Proposed workflow for the synthesis of 2-Chloro-6-fluoro-3-methoxyphenol.
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Detailed Experimental Protocol (Hypothetical)

o Reaction Setup: To a round-bottom flask charged with 2-fluoro-3-methoxyphenol (1
equivalent), add a suitable inert solvent such as dichloromethane (DCM) or chloroform.

Cooling: Place the flask in an ice bath and stir the solution until the temperature equilibrates
to approximately 0°C. This is crucial to control the exothermicity of the chlorination and
minimize side-product formation.

Chlorination: Add N-Chlorosuccinimide (NCS) (1.05 equivalents) portion-wise over 15-20
minutes. NCS is selected as a mild and effective source of an electrophilic chlorine atom
(CI), reducing the risk of over-chlorination that can occur with harsher reagents like chlorine
gas.[7]

Reaction Monitoring: Allow the reaction to stir at 0°C and gradually warm to room
temperature. Monitor the consumption of the starting material using Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Once the reaction is complete, quench it by adding water. Transfer the mixture to a
separatory funnel, wash with brine, and extract the aqueous layer with DCM.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The resulting crude product can be purified using flash
column chromatography on silica gel to yield the pure 2-Chloro-6-fluoro-3-methoxyphenol.

Confirmation: The identity and purity of the final product should be confirmed using standard
analytical techniques, such as *H NMR, 3C NMR, and high-resolution mass spectrometry.

Causality and Regioselectivity

The directing effects of the substituents on the aromatic ring govern the position of chlorination.
The hydroxyl (-OH) and methoxy (-OCHs) groups are strong activating, ortho-, para-directors,
while the fluoro (-F) group is a deactivating ortho-, para-director. The C6 position is sterically
accessible and electronically activated by the adjacent powerful -OH group, making it the most
probable site for electrophilic attack by CI*.

Applications in Drug Discovery
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The true value of 2-Chloro-6-fluoro-3-methoxyphenol lies in its utility as a scaffold in the
synthesis of pharmacologically active compounds. The specific arrangement of its functional
groups allows for diverse subsequent chemical transformations.

Case Study: A Precursor for mPGES-1 Inhibitors

Microsomal prostaglandin E2 synthase-1 (MPGES-1) is a key enzyme in the inflammatory
pathway and a target for novel anti-inflammatory drugs. A potent mPGES-1 inhibitor reported in
the literature features a 2-((2-chloro-6-fluorophenyl)amino) moiety.[8] 2-Chloro-6-fluoro-3-
methoxyphenol is a logical precursor for synthesizing the aniline equivalent, 2-chloro-6-fluoro-
3-methoxyaniline, which can then be incorporated into the final drug structure.

The chloro and fluoro groups on the phenyl ring can enhance binding pocket interactions
through halogen bonding and can modulate the pKa of the amine, while the methoxy group can
be used to fine-tune solubility and metabolic properties.[5][6]
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(e.g., Ben2|m|dazole)

Click to download full resolution via product page
Caption: Role as a building block in a hypothetical drug synthesis pathway.

This strategic incorporation of fluorinated building blocks is a cornerstone of modern drug
design, often leading to compounds with improved potency and pharmacokinetic profiles.[9][10]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 2-Chloro-6-fluoro-3-methoxyphenol is
essential for ensuring personnel safety. The compound is classified with several hazards that
require stringent safety protocols.
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GHS Hazard ldentification

Hazard Statement Description

H302 Harmful if swallowed.[11]

H314 Causes severe skin burns and eye damage.[11]
H318 Causes serious eye damage.[11]

H401 Toxic to aquatic life.[11]

H411 Toxic to aquatic life with long lasting effects.[11]

Precautionary Measures and First Aid

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[12][13] Ensure eyewash stations and safety showers are readily accessible.[12]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a
face shield, and a lab coat.[12][13] Do not allow contaminated clothing out of the workplace.
[12]

Handling: Wash hands and any exposed skin thoroughly after handling.[12] Do not eat, drink,
or smoke in the work area.[13] Avoid breathing dust, fumes, or vapors.[12]

First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.
[11][12]

First Aid (IF ON SKIN): Immediately remove all contaminated clothing. Rinse skin with plenty
of water/shower.[11][12]

First Aid (IF SWALLOWED): Rinse mouth. Do NOT induce vomiting. Seek immediate
medical attention.[11][12]

Storage: Store locked up in a dry, cool, and well-ventilated place.[1][12][13] Keep the
container tightly closed and store under a nitrogen atmosphere to prevent degradation.[1]
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Conclusion

2-Chloro-6-fluoro-3-methoxyphenol is more than a mere chemical entry in a catalog; it is a
strategic tool for the modern drug hunter. Its carefully orchestrated array of functional groups
provides a gateway to novel chemical entities with enhanced biological activity and optimized
drug-like properties. A thorough understanding of its chemical properties, synthetic accessibility,
and safety protocols enables researchers to fully leverage its potential in the quest for next-
generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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